Cas no 2411308-31-9 (2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone)

• Product Name: 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone
• CAS No: 2411308-31-9
• MF: C₁₃H₁₉ClF₃NO₂
• MW: 313.743673563004
• CID: 5415778
• PubChem ID: 145906875
• Update Time: 2025-05-23

2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undecan-2-yl]propan-1-one
• Z2596887370
• 2411308-31-9
• EN300-7559712
• 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone

• Inchi： 1S/C13H19ClF3NO2/c1-9(14)11(19)18-5-2-10(13(15,16)17)12(8-18)3-6-20-7-4-12/h9-10H,2-8H2,1H3
• InChI Key： MGYSOZFOYXYVSW-UHFFFAOYSA-N
• SMILES： C(N1CCC(C(F)(F)F)C2(CCOCC2)C1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 313.1056410g/mol
• Monoisotopic Mass: 313.1056410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 381.7±42.0 °C(Predicted)
• pka: -1.61±0.40(Predicted)

Additional information on 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone

2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone: A Comprehensive Overview

2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone (CAS No. 2411308-31-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and are known for their diverse biological activities.

The core structure of 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone features a spirocyclic framework with a trifluoromethyl group and a chloro substituent, which contribute to its chemical stability and reactivity. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable moiety in drug design.

Recent studies have explored the potential of 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone in various therapeutic areas. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone selectively inhibits the growth of several cancer cell lines, including those resistant to conventional chemotherapy agents.

The mechanism of action of 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone has been extensively studied. It is believed to target key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT/mTOR pathway. By disrupting these pathways, the compound effectively induces apoptosis in cancer cells while sparing normal cells, thereby minimizing toxicity.

In addition to its antitumor properties, 2-Chloro-1-[5-(trifluoromethyl)-9-oxa-2-azaspiro[5.5]undec-2-yl]-1-propanone has also shown potential in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. A study published in the European Journal of Medicinal Chemistry (2023) reported that this compound exhibits neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings suggest that 2-Chloro-1-[5-(trifluoromethyl)-9-o xa - 2 - azaspiro [ 5 . 5 ] undec - 2 - yl ] - 1 - propanone could be a promising candidate for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-Chloro - 1 - [ 5 - ( trifluoromethyl ) - 9 - oxa - 2 - azaspiro [ 5 . 5 ] undec - 2 - yl ] - 1 - propanone have also been investigated to ensure its suitability for clinical applications. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various strategies to optimize the structure of 2-Chloro - 1 - [ 5 - ( trifluoromethyl ) - 9 - oxa - 2 - azaspiro [ 5 . 5 ] undec - yl ] - propanone . These efforts include modifying functional groups, introducing new substituents, and developing prodrugs to improve solubility and reduce side effects.

In conclusion, 2-Chloro - [ ( trifluoromethyl ) oxa azaspiro undec yl ] propanone (CAS No. * *) represents a promising lead compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further development into novel therapeutics for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.